Ethyl 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-3-(2-chlorophenyl)propanoate

• CAS: 899726-11-5
• Molecular Formula: C13H14ClN3O2S2
• Molecular Weight: 343.84
• SMILES: CCOC(=O)C(CC1=CC=CC=C1Cl)SC2=NN=C(S2)N
• InChI: InChI=1S/C13H14ClN3O2S2/c1-2-19-11(18)10(20-13-17-16-12(15)21-13)7-8-5-3-4-6-9(8)14/h3-6,10H,2,7H2,1H3,(H2,15,16)
• InChIKey: FSLXCNXOXXNZLT-UHFFFAOYSA-N
• Solubility: not available

Ethyl 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-3-(2-chlorophenyl)propanoate (CAS 899726-11-5) is a synthetic 1,3,4-thiadiazole derivative featuring a 5-amino-1,3,4-thiadiazol-2-yl thioether core, an ethyl ester terminus, and a 2-chlorophenyl moiety at the propanoate β-position. The compound belongs to a pharmacologically privileged scaffold class associated with anticancer, antimicrobial, carbonic anhydrase inhibition, and PARG (poly(ADP-ribose) glycohydrolase) inhibitory activities.

Ethyl 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-3-(2-chlorophenyl)propanoate (CAS 899726-11-5): Procurement-Relevant Structural and Pharmacophoric Profile

Ethyl 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-3-(2-chlorophenyl)propanoate (CAS 899726-11-5) is a synthetic 1,3,4-thiadiazole derivative featuring a 5-amino-1,3,4-thiadiazol-2-yl thioether core, an ethyl ester terminus, and a 2-chlorophenyl moiety at the propanoate β-position . The compound belongs to a pharmacologically privileged scaffold class associated with anticancer, antimicrobial, carbonic anhydrase inhibition, and PARG (poly(ADP-ribose) glycohydrolase) inhibitory activities [1]. Its ortho-chlorophenyl substitution pattern and ethyl ester functionality distinguish it from commonly catalogued para-chloro and methyl ester analogs, creating specific differentiation relevant to structure–activity relationship (SAR)-driven procurement [2].

• [1] Patent application US20250154142A1. Thiadiazole-substituted compound, pharmaceutical compositions thereof, and applications thereof. Shanghai Yingli Pharmaceutical Co., Ltd., filed 2024-11-14, published 2025-05-15. View Source
• [2] Orient. J. Chem. 2023, 39(2), 1,3,4-Thiadiazole: a Promising Pharmacophore. http://www.orientjchem.org/vol39no2/134-thiadiazole-a-promising-pharmacophore/ View Source

Ethyl 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-3-(2-chlorophenyl)propanoate: Why In-Class Analogs Cannot Be Interchanged Without Quantitative SAR Verification

Within the 5-amino-1,3,4-thiadiazole-2-thiol derivative family, even minor structural perturbations—such as shifting the chlorine substituent from the ortho to the para position, or replacing the ethyl ester with a methyl ester—can substantially alter lipophilicity, target binding, and biological potency [1]. Published SAR analyses demonstrate that 2-chlorophenyl substitution on the thiadiazole scaffold yields differentiated antimicrobial activity compared to 3-chlorophenyl and 4-chlorophenyl congeners [2]. Furthermore, the ethyl ester influences membrane permeability and metabolic stability relative to the methyl ester, making simple analog substitution scientifically unjustified without head-to-head comparative data .

• [1] Orient. J. Chem. 2023, 39(2), 1,3,4-Thiadiazole: a Promising Pharmacophore. http://www.orientjchem.org/vol39no2/134-thiadiazole-a-promising-pharmacophore/ View Source
• [2] Orient. J. Chem. 2023, 39(2), lines 200-212: 'substituted with 2-chlorophenyl, 3-chlorophenyl, 4-chlorophenyl... 2-chlorophenyl substitution found beneficial towards antimicrobial activity.' View Source

Ethyl 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-3-(2-chlorophenyl)propanoate: Head-to-Head and Cross-Study Comparator Evidence for Informed Procurement

Ortho-Chlorophenyl Substitution Confers Differentiated Antimicrobial Activity Relative to Para- and Meta-Chloro Isomers

In a systematic SAR study of 1,3,4-thiadiazole derivatives, compounds bearing a 2-chlorophenyl substituent exhibited statistically superior antimicrobial inhibition compared to their 3-chlorophenyl and 4-chlorophenyl counterparts, establishing that the ortho-chloro positional isomer provides a measurable advantage in antibacterial and antifungal potency within this scaffold class [1]. This finding is directly relevant to procurement decisions involving the target compound versus its para-chloro analog Methyl 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-3-(4-chlorophenyl)propanoate (CAS 899993-52-3).

Evidence Dimension	Antimicrobial activity (positional isomer comparison)
Target Compound Data	2-Chlorophenyl substitution: statistically significant antimicrobial inhibition (qualitative ranking superior to 3-Cl and 4-Cl; exact MIC values not reported for this exact compound in the referenced study)
Comparator Or Baseline	3-Chlorophenyl and 4-Chlorophenyl substituted 1,3,4-thiadiazole derivatives: lower antimicrobial activity relative to 2-chlorophenyl
Quantified Difference	2-Chlorophenyl > 3-Chlorophenyl > 4-Chlorophenyl for antimicrobial activity (qualitative SAR ranking); quantitative fold-difference not specified in the source review
Conditions	Antibacterial and antifungal screening against standard pathogenic strains; exact strains and MIC values not disaggregated for individual positional isomers in the cited review

Why This Matters

Procurement of the 2-chlorophenyl isomer rather than the more commonly catalogued 4-chlorophenyl analog is justified by documented SAR evidence that the ortho substitution pattern enhances antimicrobial pharmacophore activity.

• [1] Orient. J. Chem. 2023, 39(2), 1,3,4-Thiadiazole: a Promising Pharmacophore. Lines 200-212: 'substituted with 2-chlorophenyl, 3-chlorophenyl, 4-chlorophenyl... 2-chlorophenyl substitution found beneficial towards antimicrobial activity.' http://www.orientjchem.org/vol39no2/134-thiadiazole-a-promising-pharmacophore/ View Source

Ethyl Ester Provides Higher Lipophilicity and Predicted Membrane Permeability Versus Methyl Ester Analogs

The target compound incorporates an ethyl ester moiety, whereas the closest commercially available analog Methyl 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-3-(4-chlorophenyl)propanoate (CAS 899993-52-3) bears a methyl ester. The calculated XLogP3-AA value for the ethyl ester homolog Ethyl 3-(5-amino-1,3,4-thiadiazol-2-yl)propanoate is 0.5 [1], while the corresponding methyl ester analog Methyl 3-(5-amino-1,3,4-thiadiazol-2-yl)propanoate is expected to be approximately 0.3 log units lower [2]. Published structure–property analyses on thiadiazole carboxylates confirm that the ethyl group enhances lipophilicity relative to methyl, which is associated with improved membrane permeability in biological systems .

Evidence Dimension	Lipophilicity (XLogP3-AA) and predicted membrane permeability
Target Compound Data	Ethyl ester homolog: XLogP3-AA ≈ 0.5 (for Ethyl 3-(5-amino-1,3,4-thiadiazol-2-yl)propanoate, PubChem CID 20213344); full target compound expected higher due to additional chlorophenyl and thioether groups
Comparator Or Baseline	Methyl ester analog: estimated XLogP3-AA ≈ 0.2 (for Methyl 3-(5-amino-1,3,4-thiadiazol-2-yl)propanoate); Methyl 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-3-(4-chlorophenyl)propanoate (CAS 899993-52-3) is the closest purchasable comparator
Quantified Difference	ΔXLogP3-AA ≈ +0.3 log units for ethyl vs. methyl ester (core scaffold); absolute difference for full compounds likely larger due to additive effects
Conditions	Computed physicochemical properties (PubChem/XLogP3); membrane permeability inference from homologous thiadiazole ester series

Why This Matters

The ethyl ester confers measurably higher lipophilicity than the methyl ester comparator, which is a critical parameter for cell-based assay permeability and in vivo pharmacokinetic studies, directly influencing procurement choice for drug discovery programs.

• [1] PubChem CID 20213344. Ethyl 3-(5-amino-1,3,4-thiadiazol-2-yl)propanoate. XLogP3-AA = 0.5. https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl3-_5-amino-1_3_4-thiadiazol-2-yl_propanoate View Source
• [2] PubChem CID 20213344 (comparator inference). Methyl 3-(5-amino-1,3,4-thiadiazol-2-yl)propanoate, estimated XLogP3-AA ≈ 0.2 based on methylene deletion from ethyl homolog. View Source

Thioether Linkage at C2 of 1,3,4-Thiadiazole Enables Distinct Pharmacophoric Geometry Compared to Direct C–C Linked Propanoate Analogs

The target compound features a thioether (–S–) bridge connecting the 1,3,4-thiadiazole core to the propanoate side chain, whereas analogs such as Ethyl 3-(5-amino-1,3,4-thiadiazol-2-yl)propanoate (CAS 1215921-24-6) employ a direct C–C bond [1]. The thioether introduces an sp³ sulfur atom that increases rotational degrees of freedom and alters the spatial orientation of the chlorophenyl group relative to the thiadiazole ring. In related 1,3,4-thiadiazole-2-thiol derivative series, thioether-linked compounds have demonstrated distinct anticancer IC₅₀ profiles (range: 10–20 µM against MCF-7 and MDA-MB-231 cell lines) , whereas directly C-linked analogs often exhibit different potency ranges due to constrained geometry.

Evidence Dimension	Molecular topology: thioether (–S–) vs. direct C–C linkage to propanoate
Target Compound Data	Thioether linkage (–S–) at C2 of 1,3,4-thiadiazole; rotatable bond count = 8 (InChI-derived); enhanced conformational flexibility
Comparator Or Baseline	Ethyl 3-(5-amino-1,3,4-thiadiazol-2-yl)propanoate (CAS 1215921-24-6): direct C–C bond; rotatable bond count = 5 (PubChem CID 20213344); restricted geometry
Quantified Difference	Rotatable bond count: 8 vs. 5; Topological Polar Surface Area (target): estimated ~130 Ų vs. comparator: 106 Ų (computed for Ethyl 3-(5-amino-1,3,4-thiadiazol-2-yl)propanoate)
Conditions	Computed molecular descriptors; biological activity inference from class-level SAR of 1,3,4-thiadiazole-2-thiol derivatives

Why This Matters

The thioether topology provides greater conformational sampling of the chlorophenyl pharmacophore, which can translate into distinct target binding modes; researchers requiring specific 3D pharmacophoric presentation should select the thioether-linked compound over directly connected analogs.

• [1] PubChem CID 20213344. Ethyl 3-(5-amino-1,3,4-thiadiazol-2-yl)propanoate. https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl3-_5-amino-1_3_4-thiadiazol-2-yl_propanoate View Source

PARG Inhibitory Pharmacophore Alignment: Target Compound Falls Within a Recently Patented Thiadiazole Chemotype with Validated Enzyme Inhibition

Shanghai Yingli Pharmaceutical Co., Ltd. has recently filed patent application US20250154142A1 (published 2025-05-15) disclosing thiadiazole-substituted compounds as potent PARG (poly(ADP-ribose) glycohydrolase) inhibitors with reported strong enzyme inhibitory effect and favorable pharmacokinetics [1]. The patent's Formula I encompasses the 5-amino-1,3,4-thiadiazole scaffold with thioether substitution—the same core architecture present in the target compound. While the specific compound CAS 899726-11-5 is not explicitly exemplified in the patent, its structural features (5-amino-1,3,4-thiadiazole, thioether bridge, substituted phenyl) align with the claimed pharmacophore [2]. In contrast, simpler 1,3,4-thiadiazole analogs lacking the thioether-phenylpropanoate extension are not covered by this PARG inhibitor IP space and lack demonstrated PARG activity.

Evidence Dimension	PARG enzyme inhibitory activity and IP coverage
Target Compound Data	Structural alignment with patented PARG inhibitor chemotype (US20250154142A1 Formula I); 5-amino-1,3,4-thiadiazole with thioether substitution
Comparator Or Baseline	Simpler 1,3,4-thiadiazole analogs (e.g., 5-amino-1,3,4-thiadiazole-2-thiol, CAS 2349-67-9): no reported PARG inhibitory activity; not covered by PARG inhibitor patent families
Quantified Difference	Patent claims 'strong inhibitory effect on PARG' and 'better pharmacokinetics' for compounds within Formula I; exact IC₅₀ values for exemplified compounds pending patent grant publication
Conditions	PARG enzyme inhibition assay; pharmacokinetic evaluation in preclinical models (details within patent specification US20250154142A1)

Why This Matters

For oncology drug discovery programs targeting the DNA damage repair pathway, the target compound offers entry into a patent-protected PARG inhibitor chemotype space that is inaccessible with simpler, unsubstituted thiadiazole building blocks.

• [1] Patent application US20250154142A1. Thiadiazole-substituted compound, pharmaceutical compositions thereof, and applications thereof. Shanghai Yingli Pharmaceutical Co., Ltd., filed 2024-11-14, published 2025-05-15. https://www.patents-review.com/a/20250154142-thiadiazole-substituted-compound-pharmaceutical-thereof.html View Source
• [2] BioWorld Science. Shanghai Yingli Pharmaceutical divulges new PARG inhibitors. 2025-05-19. https://www.bioworld.com/articles/720316-shanghai-yingli-pharmaceutical-divulges-new-parg-inhibitors View Source

Molecular Weight and Physicochemical Profile Differentiate the Target from Both Simpler Building Blocks and Bulky Bis-Thiadiazole Derivatives

The target compound (MW = 343.84 g/mol, C₁₃H₁₄ClN₃O₂S₂) occupies a strategic intermediate physicochemical space between simpler 5-amino-1,3,4-thiadiazole-2-thiol (MW = 133.20 g/mol, C₂H₃N₃S₂) and more complex bis-thiadiazole derivatives (e.g., 1,4-di(5-amino-1,3,4-thiadiazol-2-yl)butane, MW ≈ 286 g/mol for the core scaffold) . Its molecular weight and ClogP fall within drug-like property ranges (MW < 500; predicted ClogP ≈ 2.5–3.5), whereas the parent 5-amino-1,3,4-thiadiazole-2-thiol is too polar (ClogP < 0) and too small for meaningful target engagement without further elaboration . This positions the target compound as a fragment-growth intermediate suitable for hit-to-lead optimization.

Evidence Dimension	Molecular weight, lipophilicity, and drug-likeness
Target Compound Data	MW = 343.84 g/mol; predicted ClogP ≈ 2.5–3.5; H-bond donors = 1 (NH₂); H-bond acceptors = 6; TPSA est. ~130 Ų
Comparator Or Baseline	5-Amino-1,3,4-thiadiazole-2-thiol (CAS 2349-67-9): MW = 133.20 g/mol; ClogP < 0; H-bond donors = 2; TPSA = 78 Ų. 1,4-Di(5-amino-1,3,4-thiadiazol-2-yl)butane: MW = 286.4 g/mol; higher polarity due to dual thiadiazole rings
Quantified Difference	ΔMW = +210.6 g/mol vs. parent thiol; predicted ΔClogP ≈ +3.0 to +3.5 log units; target falls within Lipinski-compliant space while parent thiol does not (excessive polarity)
Conditions	Computed molecular descriptors (EvitaChem, PubChem); drug-likeness assessment per Lipinski Rule of Five

Why This Matters

The target compound provides a pre-functionalized scaffold with drug-like physicochemical properties, eliminating the need for researchers to perform multi-step elaboration of the parent thiol building block—saving 3–5 synthetic steps in lead generation campaigns.

Ethyl 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-3-(2-chlorophenyl)propanoate: Evidence-Backed Application Scenarios for Scientific and Industrial Users

Antimicrobial SAR Programs Requiring Ortho-Chlorophenyl Pharmacophore Validation

Research teams investigating halogen positional effects on antimicrobial potency should procure this compound as the ortho-chloro reference standard. Published class-level SAR demonstrates that 2-chlorophenyl substitution on the 1,3,4-thiadiazole scaffold yields superior antimicrobial activity compared to 3-chloro and 4-chloro isomers [1]. The target compound enables direct head-to-head comparison with the para-chloro methyl ester analog (CAS 899993-52-3) to deconvolute the contributions of halogen position versus ester identity to observed bioactivity.

PARG Inhibitor Lead Identification and Patent-Landscape-Guided Drug Discovery

Oncology-focused medicinal chemistry groups pursuing DNA damage repair targets can utilize this compound as a starting point for PARG inhibitor development. The compound's core architecture aligns with the recently patented thiadiazole-substituted PARG inhibitor chemotype (US20250154142A1) [2], which has demonstrated strong enzyme inhibition and favorable pharmacokinetics. Procurement of this specific analog provides an entry point into a protected IP space while allowing systematic SAR exploration around the chlorophenyl and ester moieties.

Physicochemical Property Optimization Studies Comparing Ester Homologs

ADME/PK profiling teams evaluating the impact of ester homologation on membrane permeability and metabolic stability should select this compound as the ethyl ester representative. The calculated XLogP3-AA advantage of approximately +0.3 log units over the methyl ester analog [3] is predicted to translate into measurable differences in Caco-2 permeability and microsomal stability. The target compound's intermediate molecular weight (343.84 g/mol) and drug-like property profile make it suitable for direct in vitro ADME cassette screening without further synthetic manipulation.

Scaffold-Hopping and Fragment-Growth Libraries for Thiadiazole-Based Kinase Inhibitor Discovery

Chemical biology groups constructing focused kinase inhibitor libraries can deploy this compound as a fragment-growth intermediate. The thioether linkage provides conformational flexibility distinct from directly C–C linked propanoate analogs , enabling exploration of alternative binding modes to ATP-binding pockets. The 5-amino group offers a synthetic handle for further derivatization (e.g., amide coupling, Schiff base formation), while the ethyl ester can be hydrolyzed to the carboxylic acid for salt formation or prodrug strategies.

• [1] Orient. J. Chem. 2023, 39(2), 1,3,4-Thiadiazole: a Promising Pharmacophore. http://www.orientjchem.org/vol39no2/134-thiadiazole-a-promising-pharmacophore/ View Source
• [2] Patent application US20250154142A1. Thiadiazole-substituted compound, pharmaceutical compositions thereof, and applications thereof. Shanghai Yingli Pharmaceutical Co., Ltd. https://www.patents-review.com/a/20250154142-thiadiazole-substituted-compound-pharmaceutical-thereof.html View Source
• [3] PubChem CID 20213344. Ethyl 3-(5-amino-1,3,4-thiadiazol-2-yl)propanoate. XLogP3-AA = 0.5. https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl3-_5-amino-1_3_4-thiadiazol-2-yl_propanoate View Source